Cas no 1219795-01-3 (SODIUM OCTANOATE-8,8,8-D3)

• Product Name: SODIUM OCTANOATE-8,8,8-D3
• CAS No: 1219795-01-3
• MF: C₈H₁₇NaO₂
• MW: 168.20915389061
• CID: 1066159
• Update Time: 2025-05-20

SODIUM OCTANOATE-8,8,8-D3 Chemical and Physical Properties

Names and Identifiers

• Sodium Octanoate-8,8,8-d3
• SODIUM OCTANOATE-8,8,8-D3

• Inchi： 1S/C8H16O2.Na.H/c1-2-3-4-5-6-7-8(9)10;;/h2-7H2,1H3,(H,9,10);;
• InChI Key： QJQUFPCVXDUAQJ-UHFFFAOYSA-N
• SMILES： C(CC(=O)O)CCCCC([H])([H])[H].[NaH]

Computed Properties

• Exact Mass: 170.124
• Monoisotopic Mass: 170.124
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 89.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Additional information on SODIUM OCTANOATE-8,8,8-D3

Research Briefing on SODIUM OCTANOATE-8,8,8-D3 (CAS: 1219795-01-3) in Chemical Biology and Pharmaceutical Applications

SODIUM OCTANOATE-8,8,8-D3, a deuterated form of sodium octanoate (CAS: 1219795-01-3), has recently gained attention in chemical biology and pharmaceutical research due to its unique isotopic labeling and metabolic properties. This compound, characterized by the substitution of hydrogen atoms with deuterium at the 8-position, offers distinct advantages in tracer studies, drug metabolism investigations, and lipid metabolism research. Recent studies have explored its applications in stable isotope labeling, pharmacokinetics, and as a potential therapeutic agent for metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of SODIUM OCTANOATE-8,8,8-D3 in tracing fatty acid metabolism pathways. The deuterium labeling allowed for precise tracking of octanoate uptake and β-oxidation in hepatic cells, providing insights into disorders such as medium-chain acyl-CoA dehydrogenase (MCAD) deficiency. The study highlighted the compound's stability under physiological conditions and its minimal isotopic effect on metabolic rates, making it an ideal tracer for in vivo studies.

In pharmaceutical formulations, SODIUM OCTANOATE-8,8,8-D3 has been investigated as an excipient to enhance drug delivery. Research from the European Journal of Pharmaceutics and Biopharmaceutics (2024) revealed its role in improving the solubility and bioavailability of poorly water-soluble drugs. The deuterated form exhibited superior stability compared to its non-deuterated counterpart, particularly in acidic environments, suggesting potential applications in oral drug formulations targeting the gastrointestinal tract.

Another significant application emerged in neurodegenerative disease research. A 2024 preclinical study in ACS Chemical Neuroscience reported that SODIUM OCTANOATE-8,8,8-D3 could cross the blood-brain barrier and serve as an alternative energy substrate for neurons under metabolic stress. This finding opens new avenues for developing therapeutic strategies for Alzheimer's disease and other conditions characterized by impaired glucose metabolism in the brain.

The synthesis and characterization of SODIUM OCTANOATE-8,8,8-D3 have also seen advancements. Recent protocols published in Organic Process Research & Development (2023) describe improved methods for large-scale production with >99% isotopic purity. These developments address previous challenges in cost-effective manufacturing, potentially expanding its use in clinical research and therapeutic applications.

Ongoing clinical trials (as of Q2 2024) are evaluating the safety and efficacy of SODIUM OCTANOATE-8,8,8-D3 as a therapeutic agent for rare metabolic disorders. Preliminary results suggest good tolerability and favorable pharmacokinetic profiles in human subjects, with phase II trials expected to commence in late 2024. These developments position this compound as a promising candidate for both diagnostic and therapeutic applications in metabolic medicine.

In conclusion, recent research on SODIUM OCTANOATE-8,8,8-D3 (CAS: 1219795-01-3) demonstrates its growing importance across multiple domains of chemical biology and pharmaceutical science. From its role as a metabolic tracer to potential therapeutic applications, this deuterated compound offers unique advantages that continue to be explored in current research. Future directions may include expanded clinical applications, combination therapies, and novel drug delivery systems leveraging its distinctive properties.